Cas no 32229-19-9 (2-Bromo-4-isopropyl-1-methoxybenzene)

• Product Name: 2-Bromo-4-isopropyl-1-methoxybenzene
• CAS No: 32229-19-9
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD21989012
• CID: 1454363
• PubChem ID: 22087678
• Update Time: 2025-05-19

2-Bromo-4-isopropyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-methoxy-4-(1-methylethyl)-
• LGEUHIWKMYPPSN-UHFFFAOYSA-N
• GS2708
• 2-Bromo-4-isopropylanisole
• E92113
• starbld0013218
• CS-0193585
• 32229-19-9
• NS-02932
• 2-bromo-1-methoxy-4-propan-2-ylbenzene
• 2-bromo-1-methoxy-4-(propan-2-yl)benzene
• 2-bromo-4-isopropyl-1-methoxy benzene
• MFCD21989012
• AKOS015999985
• 2-BROMO-4-ISOPROPYL-1-METHOXYBENZENE
• SCHEMBL2501525
• 2-bromo-4-isopropyl-1-methoxy-benzene
• 2-Bromo-4-isopropyl-1-methoxybenzene

• MDL： MFCD21989012
• Inchi： 1S/C10H13BrO/c1-7(2)8-4-5-10(12-3)9(11)6-8/h4-7H,1-3H3
• InChI Key： LGEUHIWKMYPPSN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)C)OC

Computed Properties

• Exact Mass: 228.01499
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

2-Bromo-4-isopropyl-1-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-4-isopropyl-1-methoxybenzene

2-Bromo-4-isopropyl-1-methoxybenzene

2-Bromo-4-isopropyl-1-methoxybenzene (CAS No: 32229-19-9) is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound, also known as 4-isopropyl-1-methoxy-2-bromobenzene, belongs to the family of bromobenzene derivatives and is characterized by its unique substitution pattern on the benzene ring. The presence of a bromine atom at the 2-position, an isopropyl group at the 4-position, and a methoxy group at the 1-position imparts distinct chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 2-Bromo-4-isopropyl-1-methoxybenzene typically involves multi-step reactions, often starting from phenol derivatives or benzene rings with appropriate substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine atom at the desired position, leveraging the directing effects of existing substituents on the aromatic ring.

One of the most notable applications of 2-Bromo-4-isopropyl-1-methoxybenzene is in the field of medicinal chemistry. The compound serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating neurodegenerative diseases and cancer. The bromine atom acts as an excellent leaving group, facilitating nucleophilic substitutions that can be tailored to introduce diverse functional groups. Recent studies have highlighted its role in constructing complex heterocycles, such as isoquinolines and quinazolines, which are known for their pharmacological activities.

In materials science, 2-Bromo-4-isopropyl-1-methoxybenzene has been explored for its potential in generating advanced polymers and organic semiconductors. The substitution pattern on the benzene ring allows for controlled π-conjugation, which is crucial for electronic applications. For example, researchers have utilized this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and conductivity. These materials hold promise for use in flexible electronics and energy storage devices.

The chemical stability of 2-Bromo-4-isopropyl-1-methoxybenzene under various reaction conditions has been extensively studied. Its resistance to oxidation and reduction makes it suitable for harsh synthetic environments. However, careful handling is required due to its sensitivity to strong nucleophiles and bases. Recent investigations have focused on optimizing reaction conditions to minimize side reactions and maximize product purity.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-4-isopropyl-1-methoxybenzene is critical for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydroxylation at the benzylic position, leading to biodegradation products that are less toxic. This information is valuable for designing sustainable synthetic routes and waste management strategies.

In conclusion, 2-Bromo-4-isopropyl-1-methoxybenzene (CAS No: 32229-19-9) is a versatile compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique substitution pattern and reactivity make it an indispensable tool for researchers aiming to develop novel compounds with tailored properties. As ongoing research continues to uncover new synthetic methods and applications, this compound will undoubtedly remain a cornerstone in modern chemical research.